Cas no 98002-42-7 (2-(1,3-thiazol-4-yl)-1H-benzoimidazole)
98002-42-7 structure
Product Name:2-(1,3-thiazol-4-yl)-1H-benzoimidazole
CAS No:98002-42-7
MF:C10H7N3S
MW:201.247679948807
CID:1002332
Update Time:2024-02-06
2-(1,3-thiazol-4-yl)-1H-benzoimidazole Chemical and Physical Properties
Names and Identifiers
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- 2-(1,3-thiazol-4-yl)-1H-benzoimidazole
- Ai3-50598
-
- Inchi: 1S/C10H7N3S/c1-2-4-8-7(3-1)12-10(13-8)9-5-14-6-11-9/h1-6H,(H,12,13)
- InChI Key: WJCNZQLZVWNLKY-UHFFFAOYSA-N
- SMILES: C1(C2=CSC=N2)NC2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 201.036068
- Monoisotopic Mass: 201.036068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 69.8
Experimental Properties
- Melting Point: 304-305 deg C
2-(1,3-thiazol-4-yl)-1H-benzoimidazole Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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